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Predicted Physicochemical Property

The table below summarizes the available predicted data for 3-aminopropanethiol:

Property Predicted Value Notes

pKa 9.29 ± 0.10 Predicted value; indicates it is a base [1] [2].

Solubility Not Found Information was not located in the search results.

Methods for pKa Prediction and Experimental
Measurement

While specific protocols for 3-aminopropanethiol are not provided, you can refer to general established

methodologies in the field.

Computational Prediction: pKa prediction often uses Quantitative Structure-Activity Relationship

(QSAR) models with machine learning [3]. Advanced methods like physics-informed neural

networks (e.g., Starling, Uni-pKa) show state-of-the-art performance by predicting free energies of all
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possible protonation microstates to compute macroscopic pKa values [4]. Commercial software from

companies like ChemAxon also provides well-benchmarked pKa prediction tools [3] [5] [6].

Experimental Measurement: The search results mention that experimental pKa values are often

determined via potentiometric titration (e.g., using instruments from Sirius Analytical) or

spectroscopic methods [6]. The following diagram outlines a general workflow for experimental pKa

determination.

Start: Prepare Compound Solution

Potentiometric Titration Spectroscopic Method

Process Titration/ Spectral Data

Calculate pKa Value

End: Report pKa
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General workflow for experimental pKa determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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